Cas no 51028-34-3 ((3-Methylphenyl)carbamyl chloride)

• Product Name: (3-Methylphenyl)carbamyl chloride
• CAS No: 51028-34-3
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 2668322
• PubChem ID: 13194851
• Update Time: 2025-04-21

(3-Methylphenyl)carbamyl chloride Chemical and Physical Properties

Names and Identifiers

• m-Tolylcarbamoyl chloride
• N-(3-methylphenyl)carbamoyl chloride
• (3-Methylphenyl)carbamyl chloride
• DTXSID10526281
• 51028-34-3
• SCHEMBL9576704

• Inchi： 1S/C8H8ClNO/c1-6-3-2-4-7(5-6)10-8(9)11/h2-5H,1H3,(H,10,11)
• InChI Key： MQHNVGGXFWMGSK-UHFFFAOYSA-N
• SMILES： ClC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 169.0294416Da
• Monoisotopic Mass: 169.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų